Cas no 287476-19-1 (Dapsone-15N2)

• Product Name: Dapsone-15N2
• CAS No: 287476-19-1
• MF: C₁₂H₁₂N₂O₂S
• MW: 250.287699699402
• CID: 5733165
• Update Time: 2025-11-02

Dapsone-15N2 Chemical and Physical Properties

Names and Identifiers

• 4,4'-DIAMINO-15N2-DIPHENYL SULFONE
• 4,4μ-Diaminodiphenyl sulfone-15N2
• Dapsone-15N2

• Inchi： 1S/C12H12N2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2/i13+1,14+1
• InChI Key： MQJKPEGWNLWLTK-SBAVNFSASA-N
• SMILES： S(=O)(=O)(C1=CC=C([15NH2])C=C1)C1=CC=C([15NH2])C=C1

Experimental Properties

• Melting Point: 175-177 °C(lit.)

Dapsone-15N2 Security Information

• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： 22
• Hazardous Material Identification：

Additional information on Dapsone-15N2

Dapsone-15N2 (CAS No. 287476-19-1): A Comprehensive Guide to Its Properties and Applications

Dapsone-15N2 (CAS No. 287476-19-1) is a stable isotope-labeled analog of Dapsone, a well-known pharmaceutical compound. This nitrogen-15 labeled version is widely used in research, particularly in mass spectrometry and NMR spectroscopy, due to its ability to serve as an internal standard. The compound's unique isotopic labeling makes it invaluable for quantitative analysis and metabolic studies.

The chemical structure of Dapsone-15N2 includes two 15N isotopes, which replace the natural nitrogen atoms in the parent compound. This modification does not alter the chemical behavior of Dapsone but provides distinct spectral properties that are crucial for advanced analytical techniques. Researchers often seek Dapsone-15N2 for sale to enhance the accuracy of their experiments, especially in pharmacokinetics and drug metabolism studies.

One of the most common questions about Dapsone-15N2 is its role in isotope dilution mass spectrometry (IDMS). This technique relies on the precise measurement of isotopic ratios to quantify substances in complex matrices. By using Dapsone-15N2 as an internal standard, scientists can achieve higher precision and reproducibility in their results. This application is particularly relevant in clinical research and forensic toxicology, where accurate measurements are critical.

Another area of interest is the synthesis of Dapsone-15N2. The process involves incorporating 15N-labeled precursors into the molecular framework of Dapsone. This synthesis requires specialized expertise and equipment, making Dapsone-15N2 a high-value product in the research community. Companies offering custom synthesis of labeled compounds often highlight this product due to its demand in biomedical research.

The stability of Dapsone-15N2 is another key feature. Unlike radioactive isotopes, 15N-labeled compounds do not decay over time, making them safer and more convenient to handle. This stability ensures that Dapsone-15N2 can be stored for extended periods without losing its analytical utility. Researchers frequently inquire about the shelf life of Dapsone-15N2 and proper storage conditions to maintain its integrity.

In recent years, the demand for isotope-labeled compounds like Dapsone-15N2 has surged due to advancements in proteomics and metabolomics. These fields rely heavily on precise quantification of biomolecules, and Dapsone-15N2 plays a pivotal role in such studies. Additionally, the rise of personalized medicine has further driven the need for reliable analytical standards, positioning Dapsone-15N2 as a critical tool in modern research.

For those looking to purchase Dapsone-15N2, it is essential to verify the purity and certification of the product. Reputable suppliers provide detailed analytical data, including HPLC and mass spectrometry results, to ensure the compound meets research-grade standards. Questions like "Where to buy Dapsone-15N2" or "Dapsone-15N2 price" are common among researchers seeking high-quality materials for their experiments.

In conclusion, Dapsone-15N2 (CAS No. 287476-19-1) is a versatile and indispensable tool in scientific research. Its applications span drug development, clinical diagnostics, and biomarker discovery, making it a sought-after compound in the research community. As technology continues to evolve, the importance of isotope-labeled standards like Dapsone-15N2 will only grow, solidifying its place in the future of analytical chemistry and life sciences.